Cas no 1467083-07-3 (Hybridaphniphylline A)
Hybridaphniphylline A structure
Product Name:Hybridaphniphylline A
CAS No:1467083-07-3
MF:C37H47NO11
MW:681.769191980362
CID:2841456
PubChem ID:137796380
Update Time:2025-06-23
Hybridaphniphylline A Chemical and Physical Properties
Names and Identifiers
-
- (1S,1aR,3S,3aS,3a<sup>1</sup>S,5aS,7aR,7bR,9aS,12S,13R,14aR,14bS,14cR)-4-(hydroxymethyl)-12,14b-dimethyl-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,1a,3,3a,3a<sup>1</sup>,5a,8,9,9a,10,11,12,13,14,14a,14b,15,16-octadecahydro-7H-2,6-dioxa-10a-aza-1,7b:13,14c-dimethanoindeno[2,1-h]pentaleno[1',6':7,8]naphtho[3,2,1-cd]azulene-7,17-dione
- Hybridaphniphylline A
- [ "" ]
- (1R,2R,5S,8S,9S,11R,12S,16R,17S,18R,20R,21S,25S,31S)-7-(Hydroxymethyl)-17,21-dimethyl-9-[(2S,3R,4S,5
- 7-(Hydroxymethyl)-17,21-dimethyl-9-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,10-dioxa-23-az
- 1467083-07-3
- 7-(Hydroxymethyl)-17,21-dimethyl-9-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,10-dioxa-23-azadecacyclo[14.11.1.11,12.12,5.116,20.02,11.013,28.017,25.018,23.08,31]hentriaconta-6,13(28)-diene-3,29-dione
- CID 137796380
- B0005-476428
- SIC08307
-
- Inchi: 1S/C37H47NO11/c1-14-10-38-11-16-3-5-35-9-19(17-4-6-36(28(17)35)29(44)18(14)8-22(38)34(16,36)2)30-37(35)24-20(47-33(37)45)7-15(12-39)23(24)31(48-30)49-32-27(43)26(42)25(41)21(13-40)46-32/h7,14,16,18-27,30-32,39-43H,3-6,8-13H2,1-2H3
- InChI Key: NUZJHFQGXVKNBJ-UHFFFAOYSA-N
- SMILES: O1C(C2C(CO)=CC3C2C2(C(=O)O3)C1C1C3CCC45C(C6C(C)CN7CC(CCC2(C1)C4=3)C5(C)C7C6)=O)OC1C(C(C(C(CO)O1)O)O)O
Computed Properties
- Exact Mass: 681.31500
- Monoisotopic Mass: 681.31491132 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 49
- Rotatable Bond Count: 4
- Complexity: 1630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 19
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 175
- Molecular Weight: 681.8
Experimental Properties
- Color/Form: Powder
- PSA: 175.45000
- LogP: -0.02190
Hybridaphniphylline A Security Information
- Storage Condition:Store at room temperature, 2-8 ℃ is better
Hybridaphniphylline A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4231-1 mg |
Hybridaphniphylline A |
1467083-07-3 | 1mg |
¥3635.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H24140-5 mg |
Hybridaphniphylline A |
1467083-07-3 | 5mg |
¥7200.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H24140-5mg |
Hybridaphniphylline A |
1467083-07-3 | 5mg |
¥7200.0 | 2023-09-07 | ||
| TargetMol Chemicals | TN4231-5mg |
Hybridaphniphylline A |
1467083-07-3 | 5mg |
¥ 5130 | 2024-07-20 | ||
| TargetMol Chemicals | TN4231-5 mg |
Hybridaphniphylline A |
1467083-07-3 | 98% | 5mg |
¥ 5,130 | 2023-07-11 | |
| TargetMol Chemicals | TN4231-1 mL * 10 mM (in DMSO) |
Hybridaphniphylline A |
1467083-07-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 7780 | 2023-09-15 | |
| A2B Chem LLC | AE97262-5mg |
Hybridaphniphylline A |
1467083-07-3 | 95 | 5mg |
$910.00 | 2024-04-20 | |
| A2B Chem LLC | AE97262-1mg |
Hybridaphniphylline A |
1467083-07-3 | 95% | 1mg |
$837.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4231-1 ml * 10 mm |
Hybridaphniphylline A |
1467083-07-3 | 1 ml * 10 mm |
¥ 7780 | 2024-07-20 |
Hybridaphniphylline A Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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